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Compound of Interest |

Compound Name: Rezatapopt
CAS No.: 2636846-41-6
Cat. No.: B12378407
Get Quote
. J

For researchers and scientists engaged in the pioneering work of drug development, the proper
handling and disposal of investigational compounds like Rezatapopt are paramount to
ensuring laboratory safety and environmental responsibility. This guide provides a
comprehensive, step-by-step approach to the disposal of Rezatapopt, grounded in available
safety data and best laboratory practices.

Disclaimer: This document provides guidance based on publicly available information. Always
consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact
product in your possession and adhere to all local, state, and federal disposal regulations.

Core Safety and Handling Profile

Rezatapopt, also known as PC14586, is an orally active small molecule designed to reactivate
the p53 Y220C mutant protein, restoring its tumor suppressor functions.[1][2] While a Material
Safety Data Sheet (MSDS) from one supplier indicates that Rezatapopt is not classified as a
hazardous substance or mixture, it is crucial to treat all research chemicals with a high degree
of caution.[3] The product is intended for research use only and should be handled by trained
personnel.[3]
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Parameter Information Source

Product Name Rezatapopt (PC14586) [1]

For research use only, not for
Intended Use )
human or veterinary use.

o Not a hazardous substance or
Hazard Classification )
mixture.

] Inhalation, Skin contact, Eye
Primary Route of Exposure )
contact, Ingestion.

Step-by-Step Disposal Protocol

The proper disposal of Rezatapopt, as with any laboratory chemical, should be approached
systematically to minimize risk and ensure compliance.

Step 1: Personal Protective Equipment (PPE) Assessment

Before handling Rezatapopt for disposal, ensure you are wearing appropriate PPE.

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical. Do not mix Rezatapopt waste with general
laboratory trash.

e Solid Waste:

o Collect any unused or expired pure Rezatapopt powder, contaminated weigh boats, and
contaminated consumables (e.qg., pipette tips, tubes) in a dedicated, clearly labeled
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hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure lid.

o Label the container as "Rezatapopt Solid Waste" and include the chemical formula
(C28H31F4N502) and any other institutional requirements.

e Liquid Waste:

o Solutions of Rezatapopt, typically dissolved in solvents like DMSO, should be collected in
a dedicated liquid hazardous waste container.

o Label the container as "Rezatapopt Liquid Waste in [Solvent Name]" (e.g., "Rezatapopt
Liquid Waste in DMSQO").

o Ensure the container is properly sealed to prevent evaporation and spills.
Step 3: Decontamination of Work Surfaces
After collecting and securing all Rezatapopt waste, thoroughly decontaminate the work area.

e Wipe down the balance, fume hood, and any other surfaces that may have come into contact
with the compound.

¢ Use a suitable cleaning agent (e.g., 70% ethanol), followed by water.
o Dispose of the cleaning materials (e.g., paper towels) as solid chemical waste.
Step 4: Temporary Storage

Store the labeled waste containers in a designated, secure satellite accumulation area within
the laboratory. This area should be away from general traffic and incompatible chemicals.

Step 5: Final Disposal

Arrange for the collection and final disposal of the Rezatapopt waste through your institution's
Environmental Health and Safety (EHS) office. EHS professionals are trained to manage and
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dispose of chemical waste in accordance with all applicable regulations.

Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates the logical flow for making decisions regarding the proper
disposal of Rezatapopt.
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Start: Rezatapopt Disposal

Consult Manufacturer's SDS

Check Institutional and Local Regulations

Identify Waste Type

quid

Solid Waste Liquid Waste
(e.g., powder, contaminated consumables) (e.g., solutions in DMSO)

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container
Decontaminate Work Area
Store in Satellite Accumulation Area

Contact EHS for Pickup and Final Disposal

End: Disposal Complete

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12378407/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-rezatapopt-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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